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Compound of Interest

Compound Name: O-Proparagyl-N-Boc-ethanolamine

Cat. No.: B3068576

CAS Number: 634926-63-9

This technical guide provides an in-depth overview of O-Proparagyl-N-Boc-ethanolamine, a
bifunctional linker molecule essential for advancements in chemical biology, drug discovery,
and materials science. This document is intended for researchers, scientists, and drug
development professionals, offering detailed information on its properties, synthesis, and
applications.

Chemical Identity and Properties

O-Proparagyl-N-Boc-ethanolamine, also known by its IUPAC name tert-butyl (2-(prop-2-yn-1-
yloxy)ethyl)carbamate, is a versatile chemical reagent.[1] It incorporates two key functional
groups: a terminal alkyne (propargyl group) and a Boc-protected amine. This unique structure
allows for sequential or orthogonal chemical modifications. The propargyl group is a ready
handle for copper(l)-catalyzed azide-alkyne cycloaddition (CuAAC) "click chemistry,” a highly
efficient and specific conjugation reaction.[2] The tert-butyloxycarbonyl (Boc) protecting group
offers stable protection of the primary amine, which can be readily removed under mild acidic
conditions to liberate the amine for further functionalization.[2]

Physicochemical Data

The following table summarizes the key physicochemical properties of O-Proparagyl-N-Boc-
ethanolamine.
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Property Value Source
CAS Number 634926-63-9 [1]
Molecular Formula C10H17NOs [1]
Molecular Weight 199.25 g/mol [11[3]
tert-butyl N-(2-prop-2-
IUPAC Name I N-(2-prop [1]
ynoxyethyl)carbamate
O-Proparagyl-N-Boc-
ethanolamine, tert-Butyl (2-
Synonyms [1]
(prop-2-yn-1-
yloxy)ethyl)carbamate
Appearance White to off-white solid Generic
Solubility Soluble in DMSO [4]
Recommended storage at
Storage [3]

-20°C for long-term stability.

Note: Some physical properties are computed values from publicly available databases.

Synthesis and Characterization

While a specific, detailed experimental protocol for the synthesis of O-Proparagyl-N-Boc-

ethanolamine is not readily available in peer-reviewed literature, a plausible synthetic route

can be devised based on standard organic chemistry procedures. The synthesis involves the

protection of ethanolamine followed by etherification.

Proposed Synthetic Pathway
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Step 1: Boc Protection

Base (e.g., Triethylamine) Solvent (e.g., THF/Water)

Di-tert-butyl dicarbonate (Boc)20

Ethanolamine

Y

A

Boc Protection

N-Boc-ethanolamine

Step 2: O-Propargylation

Strong Base (e.g., NaH)

(N-Boc-ethanolamine) (Propargyl bromide)

Anhydrous Solvent (e.g., THF)

(O-Proparagyl-N-Boc-ethanolamine)
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Phase 1: Click Reaction

[O-Proparagyl-N-Boc-ethanolamine] Gzide-Modified Biomolecule (e.qg., Protein-N:;D

l

[Boc-Protected Conjugate)

Phase 2: Deprotection & Further Functionalization

[Boc—Protected Conjugate]

Acidic Deprotection (e.g., TFA)

)

[Amine-Terminated Conjugate]

!

[Final Bifunctional Conjugate]

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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